2,5-dimethoxy-N-(2-methyl-5-nitrophenyl)benzenesulfonamide
Description
Synthesis Analysis
The synthesis of related benzenesulfonamide derivatives involves various chemical reactions, including nitration, halogenation, and the use of different substituents to achieve the desired molecular structure. For instance, a novel route involving metal-promoted tandem nitration and halogenation has been developed for synthesizing N-(4-halo-2-nitrophenyl)benzenesulfonamide derivatives, showing highly practical chemoselective and functional group compatibility (Yu et al., 2022).
Molecular Structure Analysis
The crystal and molecular structure of various benzenesulfonamide derivatives have been determined by X-ray crystallography, revealing insights into their molecular geometry and electronic structure. For example, the structure of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide was elucidated, showing no conjugation between the aryl rings and the tetrazole group (Al-Hourani et al., 2016).
Chemical Reactions and Properties
The chemical reactions of benzenesulfonamide derivatives often involve cleavage and substitution reactions, which can be influenced by various factors, including the presence of nitro groups and the solvent used. For example, the cathodic cleavage of the nitrobenzenesulfonyl group from aliphatic amines in N, N-dimethylformamide has been reported, highlighting the role of electrochemical processes in modifying the chemical structure of these compounds (Zanoni & Stradiotto, 1991).
Physical Properties Analysis
The physical properties of benzenesulfonamide derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in various fields. These properties are determined by the molecular structure and the presence of functional groups. For instance, the synthesis and characterization of dimethoxy-Nʹ-(phenylsulfonyl)-benzenesulfonohydrazide derivatives have been studied, including their use as probes for calcium ion capturing, demonstrating their potential in analytical chemistry (Hussain et al., 2020).
Chemical Properties Analysis
The chemical properties of benzenesulfonamide derivatives, including reactivity, stability, and interaction with other molecules, are influenced by their molecular structure. Studies on the oxidative cross-coupling of N-(2‘-Phenylphenyl)benzenesulfonamides with alkenes using a palladium-copper catalyst system under air have provided insights into the reactivity and potential applications of these compounds in synthetic chemistry (Miura et al., 1998).
properties
IUPAC Name |
2,5-dimethoxy-N-(2-methyl-5-nitrophenyl)benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O6S/c1-10-4-5-11(17(18)19)8-13(10)16-24(20,21)15-9-12(22-2)6-7-14(15)23-3/h4-9,16H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJTRSXIOWVUEOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NS(=O)(=O)C2=C(C=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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